Cas no 2098090-61-8 ((2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol)

(2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol is a heterocyclic compound featuring a fused pyranopyrazole core with a cyclopropylmethyl substituent and a hydroxymethyl functional group. Its unique structure confers potential utility as an intermediate in pharmaceutical synthesis, particularly for targeting central nervous system (CNS) disorders or enzyme modulation. The cyclopropyl moiety may enhance metabolic stability, while the hydroxymethyl group offers derivatization flexibility for further chemical modifications. This compound’s balanced lipophilicity and steric profile could improve bioavailability in drug development. Suitable for research applications, it serves as a scaffold for exploring structure-activity relationships in medicinal chemistry. Handling requires standard laboratory precautions due to its reactive functional groups.
(2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol structure
2098090-61-8 structure
Product Name:(2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol
CAS No:2098090-61-8
MF:C11H16N2O2
MW:208.256942749023
CID:5726046
PubChem ID:121214418
Update Time:2025-08-03

(2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • AKOS026724941
    • [2-(cyclopropylmethyl)-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl]methanol
    • 2098090-61-8
    • (2-(cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol
    • F2198-6495
    • (2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol
    • Inchi: 1S/C11H16N2O2/c14-6-11-9-7-15-4-3-10(9)12-13(11)5-8-1-2-8/h8,14H,1-7H2
    • InChI Key: UGDNZQNTLZSGBH-UHFFFAOYSA-N
    • SMILES: O1CCC2C(C1)=C(CO)N(CC1CC1)N=2

Computed Properties

  • Exact Mass: 208.121177757g/mol
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 47.3Ų

(2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol Pricemore >>

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Additional information on (2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol

Comprehensive Overview of (2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol (CAS No. 2098090-61-8)

The compound (2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol, identified by its CAS number 2098090-61-8, is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This heterocyclic compound features a pyrano[4,3-c]pyrazole core, which is further functionalized with a cyclopropylmethyl group and a hydroxymethyl moiety. Its intricate architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent advancements in synthetic chemistry have highlighted the importance of pyrano[4,3-c]pyrazole derivatives due to their diverse biological activities. Researchers are particularly intrigued by the potential of (2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol to serve as a scaffold for designing novel therapeutics. Its cyclopropylmethyl substituent is known to enhance metabolic stability, while the hydroxymethyl group offers opportunities for further derivatization, making it a versatile intermediate in organic synthesis.

In the context of current trends, the scientific community is increasingly focused on discovering new compounds with applications in central nervous system (CNS) disorders, anti-inflammatory agents, and anticancer therapies. The structural features of 2098090-61-8 align well with these research priorities. For instance, the pyrazole ring is a common pharmacophore in drugs targeting GABA receptors, which are implicated in anxiety and epilepsy. This has led to a surge in searches for "pyrano[4,3-c]pyrazole derivatives" and "cyclopropylmethyl-substituted heterocycles" in academic and pharmaceutical databases.

From a synthetic perspective, the preparation of (2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol involves multi-step reactions, often starting from readily available precursors like cyclopropylmethyl ketones and pyrazole-3-carbaldehydes. Optimizing these synthetic routes is a hot topic in organic chemistry forums, with researchers sharing insights on yield improvement and green chemistry approaches. The compound's CAS number 2098090-61-8 is frequently cited in patents and publications, underscoring its industrial relevance.

Another area of growing interest is the computational modeling of 2098090-61-8 and its analogs. Molecular docking studies have suggested potential interactions with enzyme targets such as kinases and phosphodiesterases, which are critical in signal transduction pathways. This has sparked discussions in online scientific communities about the "structure-activity relationship (SAR)" of pyrano[4,3-c]pyrazole derivatives, further driving the demand for detailed information on this compound.

In summary, (2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol (CAS No. 2098090-61-8) represents a fascinating case study in modern drug design. Its unique combination of a pyrano[4,3-c]pyrazole framework, cyclopropylmethyl group, and hydroxymethyl functionality positions it as a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to investigate its potential, this compound is likely to remain a focal point in both academic and industrial research.

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